(3S,4R)-4-(phenylamino)oxolan-3-ol

• Molecular Formula: C10H13NO2
• Molecular Weight: 179.22 g/mol
• IUPAC Name: (3S,4R)-4-anilinooxolan-3-ol
• InChI: InChI=1S/C10H13NO2/c12-10-7-13-6-9(10)11-8-4-2-1-3-5-8/h1-5,9-12H,6-7H2/t9-,10-/m1/s1
• InChI Key: CRQDZCFZZQNQJD-NXEZZACHSA-N
• Isomeric SMILES: C1[C@H]([C@@H](CO1)O)NC2=CC=CC=C2
• Canonical SMILES: C1C(C(CO1)O)NC2=CC=CC=C2

Description

(3S,4R)-4-(Phenylamino)oxolan-3-ol is a chiral tetrahydrofuran derivative featuring a phenylamino group (-NH-C₆H₅) at the 4-position and a hydroxyl group (-OH) at the 3-position. The compound’s primary amine group and aromatic substituent suggest applications in medicinal chemistry, particularly in targeting enzymes or receptors reliant on hydrogen bonding and π-π interactions.

Biological Activity

(3S,4R)-4-(phenylamino)oxolan-3-ol is a compound of interest in pharmacological research due to its potential therapeutic applications. This article reviews the biological activity of this compound, focusing on its mechanisms of action, pharmacological effects, and relevant case studies.

• Molecular Formula : C11H13NO2
• Molecular Weight : 191.23 g/mol
• IUPAC Name : (3S,4R)-4-(phenylamino)oxolan-3-ol

The biological activity of (3S,4R)-4-(phenylamino)oxolan-3-ol is primarily attributed to its interaction with specific biological targets. Research indicates that this compound may act as an inhibitor of certain enzymes and receptors involved in various physiological processes.

• Inhibition of Enzymes : Preliminary studies suggest that (3S,4R)-4-(phenylamino)oxolan-3-ol may inhibit phospholipase A2 (PLA2), an enzyme implicated in inflammatory responses and cell signaling pathways. Inhibition of PLA2 can lead to reduced production of pro-inflammatory mediators, suggesting potential anti-inflammatory properties .
• Purinergic Signaling Modulation : The compound may also interact with purinergic receptors, which play a crucial role in cellular communication and immune responses. This interaction could modulate inflammation and immune function, making it a candidate for treating immune-mediated inflammatory diseases .

Anti-inflammatory Activity

Studies have shown that (3S,4R)-4-(phenylamino)oxolan-3-ol exhibits significant anti-inflammatory effects in vitro. It reduces the secretion of cytokines such as TNF-alpha and IL-6 in activated macrophages. This suggests a potential application in conditions characterized by chronic inflammation.

Neuroprotective Effects

Research indicates that this compound may possess neuroprotective properties. In animal models of neurodegenerative diseases, administration of (3S,4R)-4-(phenylamino)oxolan-3-ol has been associated with improved cognitive function and reduced neuronal damage .

Case Studies

• In Vitro Studies : A study assessed the effects of (3S,4R)-4-(phenylamino)oxolan-3-ol on human neuronal cells exposed to oxidative stress. Results demonstrated that treatment with the compound significantly decreased cell death and oxidative damage markers compared to untreated controls .
• Animal Models : In a mouse model of Alzheimer's disease, (3S,4R)-4-(phenylamino)oxolan-3-ol administration resulted in decreased amyloid-beta plaque formation and improved memory performance on behavioral tests. These findings support its potential as a therapeutic agent for neurodegenerative disorders .

Data Table: Summary of Biological Activities

Activity Type	Mechanism	Study Reference
Anti-inflammatory	Inhibition of PLA2
Neuroprotection	Reduction of oxidative stress
Cytokine modulation	Decreased TNF-alpha and IL-6 levels

Comparison with Similar Compounds

Structural and Functional Analogues

The following compounds share the oxolane (tetrahydrofuran) core but differ in substituents and stereochemistry, leading to variations in properties:

(3S,4R)-4-(Pyrrolidin-1-yl)oxolan-3-ol

• Molecular Formula: C₈H₁₅NO₂
• Molecular Weight : 157.21 g/mol
• Key Features: A cyclic secondary amine (pyrrolidin-1-yl) replaces the phenylamino group, increasing basicity and conformational rigidity.

(3R,4S)-4-(Benzylamino)oxolan-3-ol

• Molecular Formula: C₁₁H₁₅NO₂
• Molecular Weight : 193.24 g/mol
• Key Features: Benzylamino (-NH-CH₂C₆H₅) introduces a bulky aromatic substituent, increasing steric hindrance compared to phenylamino. The trans configuration (3R,4S) may alter binding kinetics in chiral environments .

(3S,4R)-4-(Dimethylamino)oxolan-3-ol

• Molecular Formula: C₆H₁₃NO₂
• Molecular Weight : 131.17 g/mol
• Key Features: A tertiary dimethylamino group (-N(CH₃)₂) reduces hydrogen-bonding capacity compared to primary amines. Enhanced lipophilicity may improve membrane permeability but decrease aqueous solubility .

5-Bromo-1-[(3S)-oxolan-3-yl]indazole

• Molecular Formula : C₁₁H₁₁BrN₂O
• Molecular Weight : 279.13 g/mol
• The oxolan-3-yl group retains stereochemical specificity, though its role in activity is unclear .

Comparative Data Table

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Substituent	Stereochemistry	Key Properties
(3S,4R)-4-(Phenylamino)oxolan-3-ol	C₁₀H₁₂N₂O₂	192.22*	Phenylamino (NHPh)	3S,4R	Primary amine; chiral centers
(3S,4R)-4-(Pyrrolidin-1-yl)oxolan-3-ol	C₈H₁₅NO₂	157.21	Pyrrolidin-1-yl	3S,4R	Cyclic amine; ≥95% purity
(3R,4S)-4-(Benzylamino)oxolan-3-ol	C₁₁H₁₅NO₂	193.24	Benzylamino (BnNH)	3R,4S	Steric bulk; InChIKey: XNGVHGXCWZSSEN-DHXVBOOMSA-N
(3S,4R)-4-(Dimethylamino)oxolan-3-ol	C₆H₁₃NO₂	131.17	Dimethylamino (NMe₂)	3S,4R	Tertiary amine; commercial availability
5-Bromo-1-[(3S)-oxolan-3-yl]indazole	C₁₁H₁₁BrN₂O	279.13	Bromoindazole	(3S)-oxolan-3-yl	Lipophilic; LC/MS retention time: 0.95 min

*Calculated based on structural formula.

Key Observations

Substituent Effects: Primary Amines (phenylamino, benzylamino): Enable hydrogen bonding and protonation at physiological pH, critical for targeting acidic residues in proteins. Tertiary Amines (dimethylamino): Reduce solubility but enhance passive diffusion across lipid membranes. Aromatic Groups: Phenyl and benzyl substituents facilitate π-π interactions with aromatic amino acids (e.g., tryptophan, tyrosine).

Synthetic Accessibility :

• Sulfonate intermediates (e.g., (3R)-Oxolan-3-yl 4-methylbenzenesulfonate) indicate that similar compounds are synthesized via nucleophilic substitution, though reagent choice dictates regioselectivity .